Cas no 1339779-18-8 (5-amino-2-(1H-tetrazol-1-yl)benzoic acid)

• Product Name: 5-amino-2-(1H-tetrazol-1-yl)benzoic acid
• CAS No: 1339779-18-8
• MF: C₈H₇N₅O₂
• MW: 205.173480272293
• MDL: MFCD18270838
• CID: 4589538
• PubChem ID: 63116215
• Update Time: 2025-10-28

5-amino-2-(1H-tetrazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-amino-2-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid
• 5-amino-2-(tetrazol-1-yl)benzoic acid
• 5-amino-2-(1H-tetrazol-1-yl)benzoic acid
• BBL102965
• STL556774
• 5-amino-2-(1H-tetraazol-1-yl)benzoic acid
• Z2731710826

• MDL： MFCD18270838
• Inchi： 1S/C8H7N5O2/c9-5-1-2-7(6(3-5)8(14)15)13-4-10-11-12-13/h1-4H,9H2,(H,14,15)
• InChI Key： IMMFVWXLLCVTCP-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=CC=1N1C=NN=N1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• XLogP3: 0.1
• Topological Polar Surface Area: 107

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 5-amino-2-(1H-tetrazol-1-yl)benzoic acid

Research Briefing on 5-amino-2-(1H-tetrazol-1-yl)benzoic acid (CAS: 1339779-18-8)

5-amino-2-(1H-tetrazol-1-yl)benzoic acid (CAS: 1339779-18-8) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, which combines a benzoic acid moiety with a tetrazole ring, has been explored for its role in drug discovery, particularly as a building block for bioactive molecules. Recent studies have highlighted its utility in the development of enzyme inhibitors, receptor modulators, and other pharmacologically active agents.

The compound's tetrazole ring is known for its bioisosteric properties, often serving as a replacement for carboxylic acids in drug design to improve metabolic stability and bioavailability. The presence of the amino group further enhances its versatility, allowing for additional functionalization and interaction with biological targets. Researchers have leveraged these properties to design novel compounds with improved pharmacokinetic and pharmacodynamic profiles.

Recent advancements in synthetic methodologies have facilitated the efficient production of 5-amino-2-(1H-tetrazol-1-yl)benzoic acid, enabling its broader application in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its use as a key intermediate in the synthesis of potent kinase inhibitors. The study reported that derivatives of this compound exhibited nanomolar inhibitory activity against specific kinases involved in cancer progression, underscoring its potential as a scaffold for anticancer drug development.

In addition to its role in kinase inhibition, 5-amino-2-(1H-tetrazol-1-yl)benzoic acid has been investigated for its ability to modulate G-protein-coupled receptors (GPCRs). A recent preprint on bioRxiv described the compound's interaction with a subset of GPCRs, suggesting its potential as a lead compound for the treatment of neurological disorders. The study utilized molecular docking and dynamic simulations to elucidate the binding modes, providing insights into structure-activity relationships that could guide future optimization efforts.

Another area of interest is the compound's application in antimicrobial research. A 2023 publication in ACS Infectious Diseases highlighted its incorporation into novel antibiotics targeting multidrug-resistant bacterial strains. The researchers synthesized a series of analogs and evaluated their efficacy against Gram-positive and Gram-negative pathogens, identifying several promising candidates with minimal cytotoxicity. These findings underscore the compound's potential in addressing the global challenge of antibiotic resistance.

Despite these promising developments, challenges remain in the clinical translation of 5-amino-2-(1H-tetrazol-1-yl)benzoic acid-based therapeutics. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through further structural optimization and preclinical testing. Collaborative efforts between academic and industrial researchers will be crucial to overcoming these hurdles and advancing the compound into clinical trials.

In conclusion, 5-amino-2-(1H-tetrazol-1-yl)benzoic acid (CAS: 1339779-18-8) represents a versatile and promising scaffold in medicinal chemistry. Its applications span multiple therapeutic areas, including oncology, neurology, and infectious diseases. Continued research into its derivatives and mechanisms of action will likely yield new insights and opportunities for drug discovery. This briefing underscores the importance of interdisciplinary collaboration and innovation in harnessing the full potential of this compound for therapeutic development.